1-methyl-N-(5-methylisoxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-N-(5-methyl-1,2-oxazol-3-yl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C10H10N4O3/c1-6-5-8(13-17-6)11-10(16)7-3-4-9(15)14(2)12-7/h3-5H,1-2H3,(H,11,13,16)
• InChI Key: MLENJRYRLBHMRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=NN(C(=O)C=C2)C
• Molecular Formula: C10H10N4O3
• Molecular Weight: 234.21 g/mol
• CAS No.: 1049512-88-0

Description

1-methyl-N-(5-methylisoxazol-3-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C10H10N4O3 and its molecular weight is 234.215. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Isothiazolopyridines, pyridothiazines, and pyridothiazepines are important for their biological activities. Advanced synthesis methods, including microwave-assisted techniques, have been developed for these compounds, offering higher yields and shorter reaction times compared to conventional methods. These compounds show promise for various biological applications due to their structural and functional diversity (Youssef et al., 2012).

Antimicrobial and Anti-inflammatory Properties

The synthesis and evaluation of isoxazoline, pyrrolo[3,4-d]isoxazole-4,6-dione derivatives, and pyrazolo[3,4-d]pyridazines have demonstrated significant antimicrobial and anti-inflammatory activities. These findings underscore the potential of these compounds in developing new therapeutic agents (Zaki et al., 2016).

Anticancer Applications

New platinum-oxicam complexes have shown strong anti-proliferative effects on ovarian carcinoma cells in vitro, highlighting their potential as anticancer drugs. This research demonstrates the effectiveness of these complexes against various cancer cell lines, suggesting a promising avenue for cancer treatment (Tamasi et al., 2010).

Cytotoxicity and Antidepressant Properties

The synthesis of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives has been explored, with some compounds showing in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. Additionally, the crystal and molecular structure of isocarboxazid, an antidepressant drug, has been determined, providing insights into its therapeutic mechanism (Hassan et al., 2014; İde et al., 1996).

Novel Synthesis Routes and Antiviral Activities

Benzamide-based 5-aminopyrazoles and their derivatives have been synthesized via a new route, showing remarkable activity against the avian influenza virus. This research opens new pathways for developing antiviral agents to combat flu viruses (Hebishy et al., 2020).